Cas no 58331-97-8 (Methyl 4-chloro-2-cyanobenzoate)

• Product Name: Methyl 4-chloro-2-cyanobenzoate
• CAS No: 58331-97-8
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD08234732
• CID: 367216
• Update Time: 2025-05-21

Methyl 4-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyanobenzoate
• 4-chloro-2-cyanoBenzoic acid methyl ester
• 4-CHLORO-2-CYANO-BENZOIC ACID METHYL ESTER
• Benzoic acid,4-chloro-2-cyano-, methyl ester
• 4-Chlor-2-cyano-benzoesaeuremethylester
• Methyl 4-chloro-2-cyano-benzoate
• JKAWTBOCEPQPBQ-UHFFFAOYSA-N
• RW1170
• 8635AB
• FCH858750
• MB05672
• AM84162
• AX8138945
• 331M978

• MDL： MFCD08234732
• Inchi： 1S/C9H6ClNO2/c1-13-9(12)8-3-2-7(10)4-6(8)5-11/h2-4H,1H3
• InChI Key： JKAWTBOCEPQPBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC)=C(C#N)C=1

Computed Properties

• Exact Mass: 195.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09000
• LogP: 1.99828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-chloro-2-cyanobenzoate

Methyl 4-chloro-2-cyanobenzoate (CAS No. 58331-97-8): Properties, Applications, and Market Insights

Methyl 4-chloro-2-cyanobenzoate (CAS No. 58331-97-8) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. This ester derivative, featuring both chloro and cyano functional groups, exhibits unique reactivity that makes it valuable in fine chemical production. With the increasing demand for high-purity intermediates in drug development, compounds like Methyl 4-chloro-2-cyanobenzoate have gained significant attention from researchers and manufacturers alike.

The molecular structure of Methyl 4-chloro-2-cyanobenzoate combines a benzoate ester framework with strategic substituents that enhance its utility in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its growing application in the synthesis of biologically active molecules, particularly in the development of novel antimicrobial agents and crop protection chemicals. As the pharmaceutical industry continues to explore new chemical entities, intermediates like 58331-97-8 play a crucial role in structure-activity relationship studies.

From a technical perspective, Methyl 4-chloro-2-cyanobenzoate typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile makes it particularly useful in various organic synthesis protocols, dissolving well in common polar aprotic solvents while remaining relatively stable in aqueous environments. These physical properties contribute to its versatility as a building block in multi-step synthetic routes.

The synthesis of Methyl 4-chloro-2-cyanobenzoate typically involves the esterification of 4-chloro-2-cyanobenzoic acid, followed by careful purification processes to achieve the required pharmaceutical-grade purity. Manufacturers employ advanced analytical techniques including HPLC and GC-MS to verify the compound's identity and purity, ensuring batch-to-batch consistency for critical applications. Current market trends show increasing demand for custom synthesis services offering this compound with tailored specifications.

In pharmaceutical applications, Methyl 4-chloro-2-cyanobenzoate serves as a key intermediate in the production of various active pharmaceutical ingredients (APIs). Its structural features allow for efficient derivatization, making it valuable in the development of small molecule therapeutics. Recent patent literature reveals its use in potential treatments for metabolic disorders and inflammatory conditions, aligning with current healthcare priorities addressing chronic diseases.

The agrochemical sector also benefits from Methyl 4-chloro-2-cyanobenzoate, where it contributes to the synthesis of advanced crop protection agents. As global agriculture faces challenges from pesticide resistance and environmental regulations, the demand for novel chemical scaffolds has increased significantly. This compound's ability to serve as a precursor for herbicide intermediates and fungicide components positions it as strategically important in sustainable agriculture solutions.

From a regulatory standpoint, Methyl 4-chloro-2-cyanobenzoate requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) should be used when handling the compound in industrial or research settings. Environmental considerations include proper waste management procedures to ensure compliance with green chemistry principles and regional chemical regulations.

The global market for Methyl 4-chloro-2-cyanobenzoate reflects broader trends in the fine chemicals industry, with Asia-Pacific emerging as both a major production hub and consumption region. Market analysts note steady growth in demand, particularly from contract research organizations and specialty chemical manufacturers. Pricing dynamics remain influenced by raw material availability and the evolving regulatory landscape governing chemical intermediates.

Recent technological advancements have improved the production efficiency of Methyl 4-chloro-2-cyanobenzoate, with several manufacturers adopting continuous flow chemistry methods to enhance yield and reduce environmental impact. These innovations align with the pharmaceutical industry's push toward sustainable manufacturing practices and the principles of green chemistry. Process optimization continues to be an active area of research, with publications highlighting novel catalytic approaches to its synthesis.

Quality control remains paramount for Methyl 4-chloro-2-cyanobenzoate suppliers, with specifications typically including stringent limits on impurities and residual solvents. Analytical methods such as NMR spectroscopy and mass spectrometry provide comprehensive characterization, ensuring the compound meets the exacting standards of pharmaceutical applications. Current good manufacturing practices (cGMP) compliance has become increasingly important for suppliers targeting regulated markets.

Looking forward, the applications of Methyl 4-chloro-2-cyanobenzoate are expected to expand as researchers explore new synthetic methodologies and therapeutic targets. The compound's versatility makes it particularly valuable in combinatorial chemistry approaches and structure-based drug design. With the continued growth of the pharmaceutical and agrochemical sectors globally, 58331-97-8 will likely maintain its position as an important chemical intermediate in the coming years.

For researchers and procurement specialists, understanding the technical specifications and commercial availability of Methyl 4-chloro-2-cyanobenzoate is essential. Leading suppliers now offer detailed technical data sheets and custom synthesis options to meet specific research or production requirements. The compound's role in medicinal chemistry and material science continues to evolve, reflecting broader trends in chemical research and industrial applications.